4-(4-Chloro-3-fluoro-phenyl)-4-[4-(1H-pyrazol-4-yl)-phenyl]-piperidine

• CAS No.: 857532-18-4
• Molecular Formula: C20H19ClFN3
• Molecular Weight: 355.8 g/mol
• IUPAC Name: 4-(4-chloro-3-fluorophenyl)-4-[4-(1H-pyrazol-4-yl)phenyl]piperidine
• InChI: InChI=1S/C20H19ClFN3/c21-18-6-5-17(11-19(18)22)20(7-9-23-10-8-20)16-3-1-14(2-4-16)15-12-24-25-13-15/h1-6,11-13,23H,7-10H2,(H,24,25)
• InChI Key: YLEMKLICYJNLDA-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1(C2=CC=C(C=C2)C3=CNN=C3)C4=CC(=C(C=C4)Cl)F

Description

4-(4-Chloro-3-fluoro-phenyl)-4-[4-(1H-pyrazol-4-yl)-phenyl]-piperidine is a useful research compound. Its molecular formula is C20H19ClFN3 and its molecular weight is 355.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(4-Bromo-phenyl)-4-(4-chloro-3-fluoro-phenyl)-piperidine was reacted with 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole following the procedure set out in Example 1, but using tetrakis(triphenylphosphine)palladium (0) as the catalyst, to obtain the title compound. LCMS (PS-A3) Rt 7.11 min [M+H]+ 356. 1H NMR (Me-d3-OD) δ 2.62-2.80 (4H, m), 3.18-3.30 (partially overlaps with solvent, 4H, m), 7.23 (1H, t), 7.34-7.39 (1H, m), 7.22 (1H, dd), 7.30 (1H, dd), 7.43-7.49 (3H, m), 7.71 (2H, d), 8.55 (2H, s).